Cas no 1006472-12-3 (3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde)
1006472-12-3 structure
Product Name:3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde
CAS No:1006472-12-3
MF:C18H13F3N2O
MW:330.303834676743
MDL:MFCD03422336
CID:3058979
PubChem ID:19619700
Update Time:2025-04-21
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde
- STK502419
- ALBB-001181
- SFAASPGBXHDIIW-UHFFFAOYSA-N
- 1006472-12-3
- 3-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole-4-carbaldehyde
- AKOS000308637
- VS-14251
- 3-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazole-4-carbaldehyde
- H21295
- CS-0329921
- 3-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}pyrazole-4-carbaldehyde
- MFCD03422336
- BBL037547
- 3-phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde
-
- MDL： MFCD03422336
- Inchi： 1S/C18H13F3N2O/c19-18(20,21)16-8-4-5-13(9-16)10-23-11-15(12-24)17(22-23)14-6-2-1-3-7-14/h1-9,11-12H,10H2
- InChI Key： SFAASPGBXHDIIW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CN1C=C(C=O)C(C2C=CC=CC=2)=N1)(F)F
Computed Properties
- Exact Mass: 330.097998g/mol
- Monoisotopic Mass: 330.097998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 330.3g/mol
- XLogP3: 3.8
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 461.7±45.0 °C at 760 mmHg
- Flash Point: 233.0±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483761-1g |
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde |
1006472-12-3 | 97% | 1g |
$201 | 2022-06-14 | |
| Chemenu | CM483761-5g |
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde |
1006472-12-3 | 97% | 5g |
$597 | 2022-06-14 | |
| abcr | AB404665-500 mg |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde |
1006472-12-3 | 500MG |
€254.60 | 2023-01-22 | ||
| abcr | AB404665-1 g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde; . |
1006472-12-3 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB404665-5 g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde; . |
1006472-12-3 | 5 g |
€907.00 | 2023-07-19 | ||
| abcr | AB404665-1g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde; . |
1006472-12-3 | 1g |
€317.00 | 2025-04-22 | ||
| abcr | AB404665-5g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carbaldehyde; . |
1006472-12-3 | 5g |
€877.00 | 2025-04-22 | ||
| A2B Chem LLC | AI04982-500mg |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1h-pyrazole-4-carbaldehyde |
1006472-12-3 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AI04982-1g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1h-pyrazole-4-carbaldehyde |
1006472-12-3 | >95% | 1g |
$509.00 | 2024-04-20 | |
| A2B Chem LLC | AI04982-5g |
3-Phenyl-1-[3-(trifluoromethyl)benzyl]-1h-pyrazole-4-carbaldehyde |
1006472-12-3 | >95% | 5g |
$995.00 | 2024-04-20 |
3-Phenyl-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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